Cas no 451469-37-7 (N-(2-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide)

• Product Name: N-(2-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide
• CAS No: 451469-37-7
• MF: C₁₈H₁₇ClN₄O₂
• MW: 356.80618262291
• CID: 6123360
• PubChem ID: 23933656
• Update Time: 2025-08-03

N-(2-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide
• 1,2,3-Benzotriazine-3(4H)-butanamide, N-[(2-chlorophenyl)methyl]-4-oxo-
• N-(2-chlorobenzyl)-4-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)butanamide
• AKOS026699992
• SR-01000565216-1
• Oprea1_055043
• SR-01000565216
• N-[(2-chlorophenyl)methyl]-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide
• 451469-37-7
• F0916-6811

• Inchi： 1S/C18H17ClN4O2/c19-15-8-3-1-6-13(15)12-20-17(24)10-5-11-23-18(25)14-7-2-4-9-16(14)21-22-23/h1-4,6-9H,5,10-12H2,(H,20,24)
• InChI Key： HJUFFZWJXZBPQX-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2C(=O)N(CCCC(NCC2=CC=CC=C2Cl)=O)N=1

Computed Properties

• Exact Mass: 356.1040035g/mol
• Monoisotopic Mass: 356.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 15.17±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines

Additional information on N-(2-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

N-(2-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

The compound with CAS No. 451469-37-7, known as N-(2-chlorophenyl)methyl-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

N-(2-chlorophenyl)methyl group is a key structural component of this molecule, contributing to its stability and reactivity. The presence of the benzotriazine ring system further enhances its electronic properties, making it a valuable compound for exploring novel chemical reactions and bioactive agents. Recent studies have highlighted the role of such compounds in modulating enzyme activities and targeting specific biological pathways.

The synthesis of N-(2-chlorophenyl)methyl-4-(4-oxo... involves a series of carefully optimized reactions, including nucleophilic substitutions and cyclizations. Researchers have reported improved yields by employing catalytic systems that facilitate the formation of the benzotriazine ring under mild conditions. This approach not only enhances the scalability of the synthesis but also reduces environmental impact.

From a pharmacological perspective, this compound has shown potential as a lead molecule in the development of anti-inflammatory agents. Its ability to inhibit key inflammatory enzymes has been validated in vitro and in preclinical models. Furthermore, recent advancements in computational chemistry have enabled researchers to predict its binding affinity to various therapeutic targets with high accuracy.

In terms of material science applications, the compound's aromaticity and heterocyclic structure make it a candidate for advanced materials such as organic semiconductors. Studies have demonstrated its ability to form stable charge transport layers in organic electronics, paving the way for its use in next-generation display technologies.

As research continues to uncover new facets of this compound's properties and applications, it is evident that N-(2-chlorophenyl)methyl... holds significant promise across multiple disciplines. Its integration into cutting-edge technologies and therapeutic strategies underscores its importance in modern chemical research.